![molecular formula C5H9ClN2S B6185041 3-(methylsulfanyl)azetidine-3-carbonitrile hydrochloride CAS No. 2624137-35-3](/img/no-structure.png)
3-(methylsulfanyl)azetidine-3-carbonitrile hydrochloride
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{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methylsulfanyl)azetidine-3-carbonitrile hydrochloride involves the reaction of 3-chloro-3-(methylsulfanyl)azetidine with sodium cyanide followed by treatment with hydrochloric acid to obtain the final product.", "Starting Materials": [ "3-chloro-3-(methylsulfanyl)azetidine", "Sodium cyanide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-chloro-3-(methylsulfanyl)azetidine in a suitable solvent such as ethanol or methanol.", "Step 2: Add sodium cyanide to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding hydrochloric acid to the mixture.", "Step 4: Isolate the product by filtration or extraction with a suitable solvent.", "Step 5: Purify the product by recrystallization or chromatography to obtain 3-(methylsulfanyl)azetidine-3-carbonitrile hydrochloride." ] } | |
CAS RN |
2624137-35-3 |
Molecular Formula |
C5H9ClN2S |
Molecular Weight |
164.7 |
Purity |
95 |
Origin of Product |
United States |
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